Cas no 1247424-66-3 (4-[(2-Methylpropyl)sulfanyl]piperidine)

• Product Name: 4-[(2-Methylpropyl)sulfanyl]piperidine
• CAS No: 1247424-66-3
• MF: C₉H₁₉NS
• MW: 173.318861246109
• MDL: MFCD16076707
• CID: 5206767
• PubChem ID: 61684926
• Update Time: 2026-03-06

4-[(2-Methylpropyl)sulfanyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-methylpropyl)sulfanyl]piperidine
• 4-(Isobutylthio)piperidine
• Piperidine, 4-[(2-methylpropyl)thio]-
• 4-[(2-Methylpropyl)sulfanyl]piperidine

• MDL： MFCD16076707
• Inchi： 1S/C9H19NS/c1-8(2)7-11-9-3-5-10-6-4-9/h8-10H,3-7H2,1-2H3
• InChI Key： LNUATSKNVFBPKR-UHFFFAOYSA-N
• SMILES： S(CC(C)C)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 4-[(2-Methylpropyl)sulfanyl]piperidine

Introduction to 4-[(2-Methylpropyl)sulfanyl]piperidine (CAS No. 1247424-66-3)

4-[(2-Methylpropyl)sulfanyl]piperidine, also known by its CAS number 1247424-66-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are six-membered saturated heterocycles containing one nitrogen atom. The presence of a sulfanyl group (-S-) attached to a 2-methylpropyl chain introduces unique chemical properties that make this compound a valuable tool in various applications.

The molecular formula of 4-[(2-Methylpropyl)sulfanyl]piperidine is C₁₁H₂₁NS, and its molecular weight is approximately 189.3 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 55°C and a boiling point of approximately 180°C at standard pressure. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane, chloroform, and ethanol.

The synthesis of 4-[(2-Methylpropyl)sulfanyl]piperidine typically involves the reaction of piperidine with an appropriate sulfide precursor, such as 2-methylpropanethiol. This reaction can be facilitated under basic conditions or through the use of coupling agents, depending on the specific synthetic route employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production.

In terms of chemical reactivity, 4-[(2-Methylpropyl)sulfanyl]piperidine is known for its ability to participate in nucleophilic substitution reactions due to the electron-donating nature of the sulfanyl group. This property makes it a versatile building block in organic synthesis, particularly in the construction of bioactive molecules and complex natural product analogs.

The compound has garnered attention in the pharmaceutical industry due to its potential as a drug candidate or intermediate in drug development. Recent studies have explored its role as a ligand in metalloenzyme inhibitors and its ability to modulate cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and neurodegenerative diseases.

Beyond pharmaceutical applications, 4-[(2-Methylpropyl)sulfanyl]piperidine has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other functional groups makes it ideal for synthesizing high-performance materials with tailored properties.

In terms of toxicity and safety, preliminary studies indicate that 4-[(2-Methylpropyl)sulfanyl]piperidine exhibits low acute toxicity when administered orally or intravenously. However, long-term exposure studies are still underway to fully assess its safety profile. Regulatory agencies have not yet classified it as a hazardous substance under current guidelines.

The environmental impact of this compound is another area of active research. Studies are being conducted to evaluate its biodegradability and potential accumulation in ecosystems. Early findings suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment.

In conclusion, 4-[(2-Methylpropyl)sulfanyl]piperidine (CAS No. 1247424-66-3) is a multifaceted compound with promising applications across diverse fields. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and biological evaluations, position it as a valuable asset for future research and development efforts.